5-chloro-N-(2-(4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[2-[4-(furan-2-yl)-1-methylimidazol-2-yl]ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H14ClN3O2S/c1-19-9-10(11-3-2-8-21-11)18-14(19)6-7-17-15(20)12-4-5-13(16)22-12/h2-5,8-9H,6-7H2,1H3,(H,17,20)
• InChI Key: BNUMMHZNBMTZFF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1CCNC(=O)C2=CC=C(S2)Cl)C3=CC=CO3
• Molecular Formula: C15H14ClN3O2S
• Molecular Weight: 335.8 g/mol

Description

5-chloro-N-(2-(4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H14ClN3O2S and its molecular weight is 335.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Catalytic Applications

Research has explored the synthesis of related compounds, demonstrating their potential in catalytic processes and synthesis of other complex molecules. For instance, the study on the catalytic synthesis, ADMET, QSAR, and molecular modeling of novel chalcone derivatives as highly potent antioxidant agents highlights the importance of such compounds in creating effective antioxidants, supported by in vitro and in silico studies (Prabakaran, Manivarman, & Bharanidharan, 2021). Similarly, the utilization of these compounds in the activation and borylation of furans and thiophenes catalyzed by iron complexes underscores their role in facilitating chemical transformations (Hatanaka, Ohki, & Tatsumi, 2010).

Biological Activity and Antiviral Properties

Compounds structurally related to 5-chloro-N-(2-(4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl)ethyl)thiophene-2-carboxamide have been investigated for their biological activities, including antiviral properties. For instance, furan-carboxamide derivatives have been identified as novel inhibitors of lethal H5N1 influenza A viruses, showcasing the potential of such compounds in antiviral research (Yongshi et al., 2017).

Antitumor and Antiprotozoal Activities

Studies on similar compounds have revealed their potential in antitumor and antiprotozoal applications. The synthesis and characterization of compounds with structural similarities have been examined for their ability to interact with biological targets, indicating their relevance in the development of therapeutic agents (Franchetti et al., 1995; Ismail et al., 2004).